Cas no 63631-36-7 (Asperphenamate)

• Product Name: Asperphenamate
• CAS No: 63631-36-7
• MF: C₃₂H₃₀N₂O₄
• MW: 506.591608524323
• CID: 960604
• PubChem ID: 328238
• Update Time: 2025-04-23

Asperphenamate Chemical and Physical Properties

Names and Identifiers

• Asperphenamate
• (2S)-2-(Benzoylamino)-3-phenylpropanoic acid (2S)-2-(benzoylamino)-3-phenylpropyl ester
• Auranamide
• N-Benzoyl-L-phenylalanine (S)-2-benzoylamino-3-phenylpropyl ester
• N-benzoylphenylalaninyl-N-benzoylphenylalaninate
• NSC-306231
• Asperhenamate_120258
• NS00134229
• NSC306231
• (2-benzamido-3-phenylpropyl) 2-benzamido-3-phenylpropanoate
• NCI60_002609
• CHEMBL1979730
• N-[1-(2-{[Hydroxy(phenyl)methylidene]amino}-3-phenylpropoxy)-1-oxo-3-phenylpropan-2-yl]benzenecarboximidic acid
• BS-1427
• CHEBI:180990
• DTXSID80979841
• Asperphenamate_120258
• L-PHENYLALANINE, N-BENZOYL-, (2S)-2-(BENZOYLAMINO)-3-PHENYLPROPYL ESTER
• N-Benzoylphenylalanine-2-benzamido-3-phenyl propyl ester
• BRD-K77990213-001-01-6
• N-benzoyl-L-phenylalanine,2S-(benzoylamino)-3-phenylpropyl ester
• [(2S)-2-benzamido-3-phenylpropyl] (2S)-2-benzamido-3-phenylpropanoate
• CS-0106762
• HY-129578
• UNII-2H4MD59YVT
• MEGxm0_000143
• ACon0_001364
• 63631-36-7
• MFCD30180097
• asjanin
• anabellamide
• N-BENZOYL-PHENYLALANINE 2-BENZOYLAMINO-3-PHENYLPROPYL ESTER
• F94691
• L-PHENYLALANINE, N-BENZOYL-, 2-(BENZOYLAMINO)-3-PHENYLPROPYL ESTER, (S)-
• 2H4MD59YVT
• AKOS040732480
• NSC 306231
• CHEMBL496238
• ACon1_002244
• (2S)-2-benzamido-3-phenylpropyl N-benzoyl-L-phenylalaninate
• CHEBI:145105
• N-BENZOYL-L-PHENYLALANINOL N-BENZOYL-L-PHENYLALANINATE
• (2S)-2-benzamido-3-phenylpropyl (2S)-2-benzamido-3-phenylpropanoate
• 3-Phenyl-2-(benzoylamino)propanoic acid 2-(benzoylamino)-3-phenylpropyl ester
• NCGC00170024-01
• DA-50751

• Inchi： 1S/C32H30N2O4/c35-30(26-17-9-3-10-18-26)33-28(21-24-13-5-1-6-14-24)23-38-32(37)29(22-25-15-7-2-8-16-25)34-31(36)27-19-11-4-12-20-27/h1-20,28-29H,21-23H2,(H,33,35)(H,34,36)/t28-,29-/m0/s1
• InChI Key： CVULDJMCSSACEO-VMPREFPWSA-N
• SMILES： O(C([C@H](CC1C=CC=CC=1)NC(C1C=CC=CC=1)=O)=O)C[C@H](CC1C=CC=CC=1)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 506.2207
• Monoisotopic Mass: 506.22055744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 732
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• PSA: 84.5
• LogP: 5.39400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives

Additional information on Asperphenamate

Asperphenamate: A Comprehensive Overview

Asperphenamate (CAS No. 63631-36-7) is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This article delves into the latest research findings, chemical characteristics, and practical uses of Asperphenamate, providing a detailed and up-to-date analysis of this intriguing compound.

The chemical structure of Asperphenamate is characterized by its complex arrangement of atoms, which contributes to its distinctive properties. Recent studies have highlighted its ability to interact with biological systems in ways that make it a promising candidate for therapeutic applications. Researchers have explored its potential as an anti-inflammatory agent, with studies indicating that it may inhibit certain enzymes associated with inflammation.

One of the most exciting developments in Asperphenamate research is its role in neuroprotection. Scientists have discovered that this compound may help protect neurons from oxidative stress, a condition linked to neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings have opened new avenues for exploring Asperphenamate as a potential treatment for these debilitating conditions.

In addition to its biological applications, Asperphenamate has also shown promise in the field of materials science. Researchers have investigated its use as a precursor for advanced materials, such as high-performance polymers and nanomaterials. The compound's unique chemical properties make it an ideal candidate for synthesizing materials with enhanced mechanical and thermal stability.

The synthesis of Asperphenamate involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have made it possible to produce this compound more efficiently, reducing costs and improving scalability. These improvements have paved the way for broader industrial applications of Asperphenamate.

From an environmental perspective, Asperphenamate has been studied for its biodegradability and eco-friendly properties. Research indicates that it can be metabolized by certain microorganisms, making it a more sustainable option compared to traditional chemicals used in similar applications.

In conclusion, Asperphenamate (CAS No. 63631-36-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent research breakthroughs, position it as a key player in the development of new therapies, materials, and sustainable chemical processes.